1-(1,3-thiazol-2-yl)propan-1-ol
Overview
Description
1-(1,3-thiazol-2-yl)propan-1-ol is a compound that belongs to the class of organic compounds known as aralkylamines . These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3-bis-1,2,3-triazol-1-yl-propan-2-ol compounds was prepared via CuAAC click reaction of 1,3-diazido-2-propanol and various alkynes . Another synthesis involved the arylation of acrolein and further diazotization and diazocoupling with 2-naphthol .Scientific Research Applications
Antimicrobial Applications
Thiazoles, which include “1-(1,3-thiazol-2-yl)propan-1-ol”, have been found to have antimicrobial properties . For example, sulfazole, a derivative of thiazole, is used as an antimicrobial drug .
Antiretroviral Applications
Thiazoles also have antiretroviral applications. Ritonavir, a drug used in the treatment of HIV/AIDS, contains a thiazole moiety .
Antifungal Applications
Thiazoles have been found to have antifungal properties. Abafungin, an antifungal drug, contains a thiazole moiety .
Anticancer Applications
Thiazoles have been used in the development of anticancer drugs. Tiazofurin, an anticancer drug, contains a thiazole moiety .
Anti-Alzheimer Applications
Thiazoles have potential applications in the treatment of Alzheimer’s disease .
Antihypertensive Applications
Thiazoles have been found to have antihypertensive properties, which could be useful in the treatment of high blood pressure .
Antioxidant Applications
Thiazoles have been found to have antioxidant properties .
Hepatoprotective Applications
Thiazoles have been found to have hepatoprotective properties, which could be useful in the treatment of liver diseases .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1,3-thiazol-2-yl)propan-1-ol involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-1-propanol", "thiourea", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethanol" ], "Reaction": [ "Step 1: Preparation of 2-(1,3-thiazol-2-yl)ethanamine\n- Dissolve thiourea (1.5 g) in water (10 mL) and add sodium hydroxide (1.5 g) to the solution.\n- Add 2-bromo-1-propanol (2.0 g) to the solution and heat the mixture at 80°C for 4 hours.\n- Cool the reaction mixture and adjust the pH to 1-2 with hydrochloric acid.\n- Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over sodium sulfate.\n- Concentrate the organic layer under reduced pressure to obtain 2-(1,3-thiazol-2-yl)ethanamine as a yellow oil (1.5 g, 60% yield).", "Step 2: Preparation of 1-(1,3-thiazol-2-yl)propan-1-one\n- Dissolve 2-(1,3-thiazol-2-yl)ethanamine (1.0 g) in sulfuric acid (10 mL) and cool the solution to 0°C.\n- Add sodium nitrite (0.7 g) in water (2 mL) dropwise to the solution with stirring.\n- After the addition is complete, stir the mixture at 0°C for 30 minutes.\n- Add sodium bicarbonate (1.5 g) to the reaction mixture and extract the product with ethyl acetate (3 x 10 mL).\n- Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain 1-(1,3-thiazol-2-yl)propan-1-one as a yellow oil (0.8 g, 70% yield).", "Step 3: Preparation of 1-(1,3-thiazol-2-yl)propan-1-ol\n- Dissolve 1-(1,3-thiazol-2-yl)propan-1-one (0.5 g) in ethanol (10 mL) and add sodium borohydride (0.2 g) to the solution.\n- Stir the mixture at room temperature for 2 hours.\n- Quench the reaction by adding water (5 mL) and stirring for an additional 30 minutes.\n- Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over sodium sulfate.\n- Concentrate the organic layer under reduced pressure to obtain 1-(1,3-thiazol-2-yl)propan-1-ol as a colorless oil (0.4 g, 80% yield)." ] } | |
CAS RN |
89464-29-9 |
Product Name |
1-(1,3-thiazol-2-yl)propan-1-ol |
Molecular Formula |
C6H9NOS |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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